Cas no 19697-86-0 (1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)-)

• Product Name: 1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)-
• CAS No: 19697-86-0
• MF: C₂₅H₂₄O₈
• MW: 452.453268051147
• MDL: MFCD06200735
• CID: 172161
• PubChem ID: 6441419
• Update Time: 2025-04-19

1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadiene-3,5-dione,1,7-bis[4-(acetyloxy)-3-methoxyphenyl]-, (E,E)-
• [4-[(1E,6E)-7-(4-acetyloxy-3-methoxyphenyl)-3,5-dioxohepta-1,6-dienyl]-2-methoxyphenyl] acetate
• curcumin 4,4'-diacetate
• 1,6-Heptadiene-3,5-dione, 1,7-bis(4-(acetyloxy)-3-methoxyphenyl)-
• 1,7-bis(4-acetoxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
• 1,7-bis(4-acetoxy-3-methoxyphenyl)hepta-1,6-diene-3,5
• 4,4'-Diacetylcurcumin
• AC1O5V9Z
• Acetic acid, 4-[7-(4-acetoxy-3-methoxy-phenyl)-3,5-dioxo-hepta-1,6-dienyl]-2-methoxy-phenyl ester
• CHEMBL261297
• curcumin acetic acid ester (diacetylated)
• diacetylcurcumin
• diacetyldiferuloylmethane
• BIS-ACETATECURCUMIN
• [4-[(1E,6E)-7-(4-acetoxy-3-methoxy-phenyl)-3,5-dioxo-hepta-1,6-dienyl]-2-methoxy-phenyl] acetate
• D93392
• Curcumin bis-acetate
• Di-O-Acetylcurcumin
• 5PUQ5907YX
• 19697-86-0
• UNII-5PUQ5907YX
• DIACETYLCURCUMIN [INCI]
• ((1E,6E)-3,5-Dioxohepta-1,6-diene-1,7-diyl)bis(2-methoxy-4,1-phenylene) diacetate
• 1,6-HEPTADIENE-3,5-DIONE, 1,7-BIS(4-(ACETYLOXY)-3-METHOXYPHENYL)-, (E,E)-
• AS-77165
• CURCUMIN DIACETATE
• Q27262709
• 1,6-HEPTADIENE-3,5-DIONE, 1,7-BIS(4-HYDROXY-3-METHOXYPHENYL)-, DIACETATE
• DIACETYL CURCUMIN
• SCHEMBL14418061

• MDL： MFCD06200735
• Inchi： 1S/C25H24O8/c1-16(26)32-22-11-7-18(13-24(22)30-3)5-9-20(28)15-21(29)10-6-19-8-12-23(33-17(2)27)25(14-19)31-4/h5-14H,15H2,1-4H3/b9-5+,10-6+
• InChI Key： GQRYDKSIXWXTSH-NXZHAISVSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(CC(/C=C/C2C=CC(=C(C=2)OC)OC(C)=O)=O)=O)=C1)OC(C)=O

Computed Properties

• Exact Mass: 452.14712
• Monoisotopic Mass: 452.147118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 3.4

Experimental Properties

• Density: 1.235
• Boiling Point: 595.4°Cat760mmHg
• Flash Point: 255.3°C
• Refractive Index: 1.586
• PSA: 105.2
• LogP: 3.80930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids